Cas no 2089650-35-9 (3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE
• CAS No: 2089650-35-9
• MF: C₈H₄BrClF₃N₃
• MW: 314.489669799805
• CID: 5711090
• PubChem ID: 138110878
• Update Time: 2023-10-14

3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2089650-35-9
• 3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE

• Inchi： 1S/C8H4BrClF3N3/c1-3-2-4(10)16-7(14-3)5(9)6(15-16)8(11,12)13/h2H,1H3
• InChI Key： YRKPXUATJCGNMT-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN2C(=CC(C)=NC2=1)Cl

Computed Properties

• Exact Mass: 312.92292g/mol
• Monoisotopic Mass: 312.92292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų